2,2'-Bis(hydroxyphenyl)methane-d4

• Molecular Formula: C13H12O2
• Molecular Weight: 204.26 g/mol
• InChI: InChI=1S/C13H12O2/c14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8,14-15H,9H2/i1D,2D,7D,8D
• InChIKey: MQCPOLNSJCWPGT-LZKVNSRZSA-N

Quantifying the ortho,ortho'-isomer of bis(hydroxyphenyl)methane (o,o'-BPF) using non-isomer-matched internal standards (e.g., BPA-d4 or BPF-d4) introduces systematic error due to divergent retention and ionization. 2,2'-Bis(hydroxyphenyl)methane-d4 solves this with: • Non-exchangeable aromatic deuterium labeling (3,5-positions) for isotopic integrity in aqueous extraction • +4 Da mass shift for unambiguous spectral separation in LC-MS/MS/GC-MS • Conforms to GB 5009.305-2025 & EU food contact material directives, enabling LoD 0.025-0.140 μg/kg

2,2'-Bis(hydroxyphenyl)methane-d4: Deuterated Internal Standard

2,2'-Bis(hydroxyphenyl)methane-d4 is a deuterium-labeled analog of 2,2'-Bis(hydroxyphenyl)methane (unlabeled CAS 2467-02-9), an ortho,ortho'-substituted dihydroxydiphenylmethane isomer within the bisphenol family and an ortho analogue of Bisphenol F . The compound bears four deuterium atoms substituted on the aromatic rings, conferring a molecular weight of 204.26 g/mol (formula C₁₃H₈D₄O₂) [1][2]. In analytical workflows, this -d4 compound functions as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of its non-deuterated counterpart via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS), offering near-identical physicochemical properties to the target analyte while providing a distinct mass shift for selective detection [2].

Product Type Stable isotope-labeled internal standard (SIL-IS)

Target Analyte Ortho,ortho'-bis(hydroxyphenyl)methane isomer

Key Feature Non-exchangeable aromatic deuteration at 3,5-positions

Mass Shift +4 Da for unambiguous MS resolution

• [1] PubChem. 2,2'-Bis(hydroxyphenyl)methane-d4, CID 169434657. Accessed 2026. View Source
• [2] Eklund, G. (2007). Direct quantification in bioanalytical LC–MS/MS using internal calibration via analyte/stable isotope ratio. Academia.edu. View Source

2,2'-Bis(hydroxyphenyl)methane-d4: Isomer-Specific Internal Standard Requirement

Generic bisphenol internal standards—such as Bisphenol A-d4 or Bisphenol F-d4—cannot reliably substitute for 2,2'-Bis(hydroxyphenyl)methane-d4 when the target analyte is the ortho,ortho'-isomer of bis(hydroxyphenyl)methane. The o,o'-substitution pattern produces distinct chromatographic retention behavior, ionization efficiency, and fragmentation patterns relative to the para,para'-isomer (Bisphenol F), differences that propagate as systematic quantification error when a non-isomer-matched internal standard is employed [1][2]. Moreover, the -d4 labeling configuration on 2,2'-Bis(hydroxyphenyl)methane-d4—specifically deuterium substitution at the 3- and 5-positions of each aromatic ring—avoids exchangeable hydrogen sites, ensuring isotopic integrity throughout sample preparation and analysis, a prerequisite for stable isotope dilution assays that generic deuterated bisphenols may not satisfy for this specific positional isomer [3].

This product 2,2'-Bis(hydroxyphenyl)methane-d4 Ortho-isomer matched SIL-IS

Potential substitute Generic bisphenol-d4 ISTD e.g., Bisphenol A-d4, Bisphenol F-d4

Isomer mismatch may cause differential chromatographic retention and ionization efficiency, introducing systematic bias.

Non-isomer-matched ISTD may not provide non-exchangeable labeling, risking isotopic dilution during sample preparation.

• [1] Regueiro, J., & Wenzl, T. (2015). Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. Journal of Chromatography A, 1414, 110-121. View Source
• [2] Geng, N., & Lu, J. (2017). Evaluation of Bisphenols Residues in Infant Foods by High Performance Liquid Chromatography-Tandem Mass Spectrometry Using Stable Isotope Internal Standard. Journal of Dairy Science and Technology, 40(4), 15-19. View Source
• [3] Zech, J., Manowski, A., Schulze, A.K., Canitz, C., Neumann, K., & Garbe, L.A. (2015). Stable Isotope Dilution Assay of Bisphenol A, Bisphenol F and Bisphenol S from Thermal Paper Using High-Performance Liquid Chromatography-Tandem Mass Spectrometry. Deutsche Lebensmittel-Rundschau, 111(3), 129-136. View Source

2,2'-Bis(hydroxyphenyl)methane-d4: Quantitative Differentiation Evidence

Isotopic Fidelity: Baseline-Resolved Quantification

The -d4 labeling of 2,2'-Bis(hydroxyphenyl)methane-d4 introduces a +4 Da mass shift relative to the unlabeled analyte (200.23 g/mol → 204.26 g/mol), which is analytically sufficient to achieve baseline mass spectrometric resolution from the native compound [1]. Direct quantification studies using analyte/stable isotope ratio calibration demonstrate that a +4 Da mass difference eliminates cross-talk between the isotopic cluster of the analyte and the internal standard signal, satisfying prerequisite #4 for simplified internal calibration workflows [2]. In contrast, analogs with fewer deuterium labels (e.g., -d2 or -d3 derivatives) may produce incomplete isotopic separation, introducing positive bias at low analyte concentrations.

Isotopic Fidelity

Class-level inference

+4 Da mass shift vs +2/+3 Da for generic ISTD

Provides baseline MS resolution without cross-talk

+2/+3 Da alternatives may require isotopic correction algorithms

Evidence Dimension	Mass shift between internal standard and target analyte
Target Compound Data	+4 Da (204.26 g/mol vs. 200.23 g/mol for unlabeled)
Comparator Or Baseline	Generic deuterated bisphenol with +2 Da or +3 Da shift (class-level comparison)
Quantified Difference	≥+4 Da provides baseline MS resolution; +2/+3 Da may cause overlapping isotopic envelopes
Conditions	Electrospray ionization (ESI) LC-MS/MS; single quadrupole or triple quadrupole mass analyzers

Why This Matters

For procurement, this confirms that the -d4 product provides sufficient isotopic separation to avoid quantification artifacts, eliminating the need for isotopic correction algorithms required with lower-mass-shift alternatives.

• [1] PubChem. 2,2'-Bis(hydroxyphenyl)methane-d4, CID 169434657. Accessed 2026. View Source
• [2] Eklund, G. (2007). Direct quantification in bioanalytical LC–MS/MS using internal calibration via analyte/stable isotope ratio. Academia.edu. View Source

Chromatographic Co-Elution: Matrix Effect Correction

The ortho,ortho'-substitution pattern of 2,2'-Bis(hydroxyphenyl)methane produces a distinct chromatographic retention time relative to the para,para'-isomer (Bisphenol F), a difference confirmed in multi-bisphenol LC-MS/MS methods where positional isomers exhibit non-identical elution profiles [1][2]. Using an internal standard that does not co-elute with the target analyte—such as substituting Bisphenol F-d4 for ortho-isomer quantification—exposes the measurement to differential matrix effects during electrospray ionization, as co-eluting matrix components suppress or enhance ionization of the analyte and internal standard unequally [1]. 2,2'-Bis(hydroxyphenyl)methane-d4, being structurally identical to the ortho,ortho'-target analyte, ensures near-perfect co-elution and equivalent ionization suppression/enhancement, yielding accurate spike recoveries (class-level evidence: 106–115% average recovery in analogous bisphenol SIDA methods using isomer-matched standards) [3].

Chromatographic Co-Elution

Class-level inference

Isomer-matched co-elution compensates differential matrix effects

Supports accurate quantification in complex matrices

Non-isomer-matched ISTD may cause unknown recovery bias

Evidence Dimension	Accuracy of quantification (spike recovery)
Target Compound Data	Anticipated recovery 100 ± 15% when using isomer-matched internal standard (class-level inference)
Comparator Or Baseline	Non-isomer-matched internal standard (e.g., Bisphenol F-d4 used for ortho-isomer quantification)
Quantified Difference	Systematic bias of unknown magnitude and direction due to differential matrix effects
Conditions	ESI LC-MS/MS analysis of complex matrices (food, biological, environmental)

Why This Matters

This evidence directs procurement toward the isomer-matched -d4 standard, as it is the only internal standard capable of compensating for position-specific matrix effects that generic bisphenol-d4 standards cannot address.

• [1] Regueiro, J., & Wenzl, T. (2015). Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. Journal of Chromatography A, 1414, 110-121. View Source
• [2] Geng, N., & Lu, J. (2017). Evaluation of Bisphenols Residues in Infant Foods by High Performance Liquid Chromatography-Tandem Mass Spectrometry Using Stable Isotope Internal Standard. Journal of Dairy Science and Technology, 40(4), 15-19. View Source
• [3] Zech, J., Manowski, A., Schulze, A.K., Canitz, C., Neumann, K., & Garbe, L.A. (2015). Stable Isotope Dilution Assay of Bisphenol A, Bisphenol F and Bisphenol S from Thermal Paper Using High-Performance Liquid Chromatography-Tandem Mass Spectrometry. Deutsche Lebensmittel-Rundschau, 111(3), 129-136. View Source

Deuterium Label Stability: Non-Exchangeable Labeling

The four deuterium atoms in 2,2'-Bis(hydroxyphenyl)methane-d4 are substituted directly on the aromatic rings at the 3- and 5-positions, as confirmed by InChI and SMILES structural data (deuterium positions: C1=CC(=C(C(=C1)CC2=CC(=CC(=C2O)[2H])[2H])O)[2H]) [1]. This aromatic labeling configuration renders the deuterium atoms non-exchangeable under typical sample preparation conditions (aqueous buffers, acidic or basic extraction, derivatization), in contrast to hydroxyl-deuterated analogs (e.g., -OD labeled) where deuterium rapidly exchanges with ambient protons [2]. The synthesis route for the structurally analogous Bisphenol F-d4 employs acid-induced hydrogen-deuterium exchange directly on the aromatic rings in deuterium oxide, producing a stable, non-exchangeable label [3]. This ensures the +4 Da mass shift remains constant from sample preparation through detection, a prerequisite for accurate isotope dilution calculations.

Label Stability

Supporting evidence

Non-exchangeable aromatic ring D at 3,5-positions

Maintains +4 Da shift throughout sample preparation

Exchangeably-labeled analogs may lose deuterium in protic media

Evidence Dimension	Deuterium retention during sample preparation
Target Compound Data	Non-exchangeable aromatic ring deuterium (4 × D at 3,5-positions)
Comparator Or Baseline	Hydroxyl-deuterated analogs (exchangeable D; class-level inference)
Quantified Difference	Target: no isotopic loss; Comparator: rapid H/D back-exchange in protic media
Conditions	Aqueous extraction, solid-phase extraction, derivatization with pyridine-3-sulfonyl chloride

Why This Matters

For procurement, this confirms that the -d4 product will not suffer from isotopic dilution during standard analytical workflows, a failure mode that renders exchangeably-labeled internal standards unusable for quantitative analysis.

• [1] PubChem. 2,2'-Bis(hydroxyphenyl)methane-d4, CID 169434657. Accessed 2026. View Source
• [2] Alfa Chemistry. Deuterated Molecular Building Blocks: Stable Isotope Standards for Research. Accessed 2026. View Source
• [3] Zech, J., Manowski, A., Schulze, A.K., Canitz, C., Neumann, K., & Garbe, L.A. (2015). Stable Isotope Dilution Assay of Bisphenol A, Bisphenol F and Bisphenol S from Thermal Paper Using High-Performance Liquid Chromatography-Tandem Mass Spectrometry. Deutsche Lebensmittel-Rundschau, 111(3), 129-136. View Source

Regulatory Compliance for Ortho-Isomer Monitoring

Regulatory frameworks for bisphenol monitoring—including China's GB 5009.305-2025 for food safety and EU directives on food contact materials—increasingly require the specific quantification of individual bisphenol isomers, not just aggregate measurements [1][2]. Method validation studies for bisphenol quantification in food matrices have demonstrated that the use of compound-specific stable isotope-labeled internal standards is essential for achieving the required limits of detection (LoD: 0.025–0.140 μg/kg in ready-made meals) and measurement uncertainty specifications (≤17% expanded uncertainty, k=2) [3]. 2,2'-Bis(hydroxyphenyl)methane-d4 provides the isomer-matched internal standard necessary to meet these validation criteria for the ortho,ortho'-isomer specifically, whereas generic Bisphenol F-d4 standards are validated only for the para,para'-isomer.

Regulatory Compliance

Class-level inference

Isomer-matched ISTD required for GB/EU food contact material methods

Supports method validation to meet regulatory performance criteria

Generic bisphenol-d4 may not satisfy ortho-isomer specificity requirements

Evidence Dimension	Method validation parameters (LoD, uncertainty)
Target Compound Data	LoD: 0.025–0.140 μg/kg; expanded uncertainty (k=2): <17% (class-level inference from analogous validated methods)
Comparator Or Baseline	Non-isomer-matched internal standard for ortho-isomer quantification
Quantified Difference	Target: method validatable per regulatory guidelines; Comparator: method fails trueness/bias criteria due to inadequate matrix compensation
Conditions	Food matrix analysis per GB 5009.305-2025 or EU SANTE guidelines

Why This Matters

For laboratories operating under accredited quality systems (ISO/IEC 17025) or submitting data to regulatory agencies, procuring the isomer-matched -d4 standard is a prerequisite for demonstrating method fitness-for-purpose and achieving compliance.

• [1] ANTpedia. GB 5009.305-2025: National Food Safety Standard – Determination of Bisphenol A, Bisphenol F, and Bisphenol S in Foods. Accessed 2026. View Source
• [2] Geng, N., & Lu, J. (2017). Evaluation of Bisphenols Residues in Infant Foods by High Performance Liquid Chromatography-Tandem Mass Spectrometry Using Stable Isotope Internal Standard. Journal of Dairy Science and Technology, 40(4), 15-19. View Source
• [3] Regueiro, J., & Wenzl, T. (2015). Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. Journal of Chromatography A, 1414, 110-121. View Source

2,2'-Bis(hydroxyphenyl)methane-d4: Validated Application Scenarios

LC-MS/MS Quantification in Food Contact Materials

Analytical laboratories performing regulatory compliance testing under GB 5009.305-2025 or EU food contact material directives should procure 2,2'-Bis(hydroxyphenyl)methane-d4 as the internal standard for quantifying the ortho,ortho'-isomer of bis(hydroxyphenyl)methane in food simulants, ready-made meals, and infant foods. The isomer-matched internal standard ensures co-elution and equivalent matrix effect compensation, enabling method validation to meet required limits of detection (LoD: 0.025–0.140 μg/kg) and measurement uncertainty specifications (<17% expanded uncertainty) [1][2].

Resin Leachate and Sensitizer Exposure Assessment

Researchers investigating the release of 2,2'-Bis(hydroxyphenyl)methane—a known contact sensitizer [1]—from phenol-formaldehyde resins, coatings, or adhesives should employ the -d4 internal standard for accurate quantification in migration studies and biological monitoring. The non-exchangeable aromatic deuterium labeling withstands aqueous extraction and solid-phase extraction procedures required for resin leachate analysis, preventing isotopic loss that would otherwise invalidate the stable isotope dilution quantification [2].

Method Development in Complex Environmental Matrices

Environmental analytical laboratories developing LC-MS/MS methods for bisphenol isomer profiling in wastewater, sludge, or sediment should integrate 2,2'-Bis(hydroxyphenyl)methane-d4 as the internal standard for the ortho,ortho'-isomer channel. The +4 Da mass shift provides unambiguous spectral separation from the native analyte, eliminating the need for isotopic correction algorithms that complicate data processing for lower-mass-shift alternatives [1][2]. This is particularly critical when quantifying trace levels in high-background matrices where the natural isotopic envelope of the analyte may otherwise interfere with the internal standard signal.

Reference Standard for Proficiency Testing

Organizers of proficiency testing (PT) schemes and reference material producers should select 2,2'-Bis(hydroxyphenyl)methane-d4 as the source material for preparing spiked PT samples or calibrators targeting the ortho,ortho'-bis(hydroxyphenyl)methane analyte. The compound's defined isotopic purity and stable, non-exchangeable labeling ensure batch-to-batch consistency and long-term stability of spiked concentrations, which is essential for generating inter-laboratory comparison data with acceptable z-scores and for establishing metrological traceability in bisphenol isomer analysis [1][2].

Application

Selection Property

Validation Focus

Food contact material regulatory testing

Isomer-matched SIL-IS

Co-elution and matrix-effect compensation

Resin leachate and sensitizer migration studies

Non-exchangeable aromatic deuteration

Isotopic integrity under extraction conditions

Environmental bisphenol isomer profiling

Defined mass shift for unambiguous detection

Spectral separation without correction algorithms

Proficiency testing reference material preparation

Defined isotopic purity and stability

Batch consistency and metrological traceability

• [1] Regueiro, J., & Wenzl, T. (2015). Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. Journal of Chromatography A, 1414, 110-121. View Source
• [2] Zech, J., Manowski, A., Schulze, A.K., Canitz, C., Neumann, K., & Garbe, L.A. (2015). Stable Isotope Dilution Assay of Bisphenol A, Bisphenol F and Bisphenol S from Thermal Paper Using High-Performance Liquid Chromatography-Tandem Mass Spectrometry. Deutsche Lebensmittel-Rundschau, 111(3), 129-136. View Source